Cas no 1305325-27-2 (7-Chloro-2,3-dihydro-1,4dioxino2,3-bpyridine-8-carbonitrile)

7-Chloro-2,3-dihydro-1,4-dioxino[2,3-b]pyridine-8-carbonitrile is a heterocyclic compound featuring a fused dioxino-pyridine core with chloro and cyano functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing biologically active molecules. The chloro and cyano substituents enhance reactivity, enabling selective modifications for targeted applications. This compound exhibits stability under standard conditions, facilitating handling and storage. Its versatility in cross-coupling reactions and functional group transformations underscores its utility in medicinal chemistry and material science research. High purity grades are available to meet stringent requirements for advanced synthetic applications.

7-Chloro-2,3-dihydro-1,4dioxino2,3-bpyridine-8-carbonitrile structure

1305325-27-2 structure

Product Name:7-Chloro-2,3-dihydro-1,4dioxino2,3-bpyridine-8-carbonitrile

CAS No:1305325-27-2

MF:C₈H₅ClN₂O₂

MW:196.590500593185

MDL:MFCD20487086

CID:4693333

Update Time:2025-05-23

7-Chloro-2,3-dihydro-1,4dioxino2,3-bpyridine-8-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 7-chloro-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-8-carbonitrile
- 7-Chloro-2,3-dihydro-[1,4]dioxino-[2,3-b]pyridine-8-carbonitrile
- KM5389
- 7-chloro-2H,3H-[1,4]dioxino[2,3-b]pyridine-8-carbonitrile
- 7-Chloro-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-8-carbonitrile, AldrichCPR
- 7-Chloro-2,3-dihydro-1,4dioxino2,3-bpyridine-8-carbonitrile
- MDL： MFCD20487086
- Inchi： 1S/C8H5ClN2O2/c9-6-4-11-8-7(5(6)3-10)12-1-2-13-8/h4H,1-2H2
- InChI Key： LOIMLLOKNWNFFP-UHFFFAOYSA-N
- SMILES： ClC1C=NC2=C(C=1C#N)OCCO2

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 240
Topological Polar Surface Area: 55.1

7-Chloro-2,3-dihydro-1,4dioxino2,3-bpyridine-8-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB369179-1 g	7-Chloro-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-8-carbonitrile	1305325-27-2		1g	€870.50	2022-06-10
Matrix Scientific	070893-250mg	7-Chloro-2,3-dihydro-[1,4]dioxino-[2,3-b]pyridine-8-carbonitrile	1305325-27-2		250mg	$461.00	2023-09-08
TRC	C597635-10mg	7-Chloro-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-8-carbonitrile	1305325-27-2		10mg	$ 50.00	2022-06-01
TRC	C597635-50mg	7-Chloro-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-8-carbonitrile	1305325-27-2		50mg	$ 160.00	2022-06-01
TRC	C597635-100mg	7-Chloro-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-8-carbonitrile	1305325-27-2		100mg	$ 250.00	2022-06-01
abcr	AB369179-1g	7-Chloro-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-8-carbonitrile; .	1305325-27-2		1g	€933.50	2024-04-19
Ambeed	A959435-1g	7-Chloro-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-8-carbonitrile	1305325-27-2	97%	1g	$950.0	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1847352-1g	7-Chloro-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-8-carbonitrile	1305325-27-2	98%	1g	￥9310.00	2024-08-09

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Additional information on 7-Chloro-2,3-dihydro-1,4dioxino2,3-bpyridine-8-carbonitrile

7-Chloro-2,3-dihydro-1,4-dioxino[2,3-b]pyridine-8-carbonitrile: A Comprehensive Overview

The compound with CAS No 1305325-27-2, known as 7-Chloro-2,3-dihydro-1,4-dioxino[2,3-b]pyridine-8-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring fused with a dioxine moiety and substituted with a cyano group at position 8 and a chlorine atom at position 7. These structural features make it a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of 7-Chloro-2,3-dihydro-1,4-dioxino[2,3-b]pyridine-8-carbonitrile as a building block for constructing bioactive molecules. Its rigid framework and electron-withdrawing groups provide an excellent platform for exploring new chemical entities with desired pharmacokinetic properties. For instance, researchers have demonstrated that this compound can serve as a versatile intermediate in the synthesis of heterocyclic compounds with potential anti-inflammatory and anticancer activities.

The synthesis of 7-Chloro-2,3-dihydro-1,4-dioxino[2,3-b]pyridine-8-carbonitrile involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by the introduction of the dioxine ring and subsequent substitution reactions. The use of advanced catalytic systems and green chemistry principles has significantly improved the efficiency and sustainability of these reactions. For example, recent advancements in transition metal-catalyzed coupling reactions have enabled the selective formation of the cyano group at position 8 while maintaining the integrity of the dioxine ring.

In terms of applications, 7-Chloro-2,3-dihydro-1,4-dioxino[2,3-b]pyridine-8-carbonitrile has shown promise in drug design due to its ability to modulate key biological pathways. Preclinical studies have indicated that this compound exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. Furthermore, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

From an environmental perspective, the synthesis and handling of 7-Chloro-2,3-dihydro-1,4-dioxino[2,3-b]pyridine-8-carbonitrile are carried out under strict safety protocols to minimize any potential risks to human health or the environment. The compound's stability under normal storage conditions further enhances its suitability for large-scale production and distribution.

In conclusion, 7-Chloro-2,3-dihydro-1,4-dioxino[2,3-b]pyridine-8-carbonitrile represents a cutting-edge molecule with vast potential across multiple disciplines. Its structural versatility and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in medicine and materials science.